N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide

• Molecular Formula: C20H18N2O5
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-[2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C20H18N2O5/c1-25-15-8-5-13(6-9-15)19(23)21-14-7-10-16(18(12-14)26-2)22-20(24)17-4-3-11-27-17/h3-12H,1-2H3,(H,21,23)(H,22,24)
• InChI Key: FDHSLKBYMKVCKH-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C(=O)NC2=CC(=C(C=C2)NC(=O)C3=CC=CO3)OC

Description

N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide, also known as MAFP, is a potent inhibitor of the enzyme fatty acid amide hydrolase (FAAH). FAAH is responsible for the breakdown of endocannabinoids, which are lipid signaling molecules that play a crucial role in regulating various physiological processes in the body. MAFP has been extensively studied for its potential therapeutic applications in various diseases, including pain, inflammation, and neurological disorders.

Mechanism of Action

N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide is a potent and selective inhibitor of FAAH, which is responsible for the breakdown of endocannabinoids. By inhibiting FAAH, N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide increases the levels of endocannabinoids, which activate cannabinoid receptors in the body. This leads to a range of physiological effects, including pain relief, anti-inflammatory effects, and neuroprotection.
Biochemical and Physiological Effects:
N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have a range of biochemical and physiological effects in various animal models. It has been shown to reduce pain and inflammation in models of acute and chronic pain. N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has also been shown to have anxiolytic and antidepressant effects in animal models of anxiety and depression. Additionally, N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has been shown to have neuroprotective effects in models of neurodegenerative diseases, including Alzheimer's and Parkinson's disease.

Advantages and Limitations for Lab Experiments

N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has several advantages for use in laboratory experiments. It is a potent and selective inhibitor of FAAH, which makes it a useful tool for investigating the role of endocannabinoids in various physiological processes. N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide is also stable and easy to use in experiments. However, N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has some limitations, including its high cost and potential for off-target effects. Additionally, N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide may not be suitable for use in experiments involving live animals due to its potential toxicity.

Future Directions

There are several future directions for research involving N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide. One area of interest is the development of more selective and potent FAAH inhibitors that can be used in clinical settings. Another area of interest is the investigation of the role of endocannabinoids in various diseases, including cancer, metabolic disorders, and cardiovascular diseases. Additionally, research is needed to better understand the potential side effects and toxicity of N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide and other FAAH inhibitors. Overall, N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has significant potential for use in scientific research and the development of new therapeutic interventions.

Synthesis Methods

N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide can be synthesized through a multi-step process starting from 2-methoxy-4-nitroaniline and 2-furoyl chloride. The synthetic route involves several chemical reactions, including nitration, reduction, acylation, and cyclization. The final product is obtained as a white crystalline powder, which is purified through recrystallization.

Scientific Research Applications

N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has been widely used in scientific research to investigate the role of endocannabinoids in various physiological processes. It has been shown to increase the levels of endocannabinoids by inhibiting FAAH, which leads to a range of biochemical and physiological effects. N-{2-methoxy-4-[(4-methoxybenzoyl)amino]phenyl}-2-furamide has been used in studies related to pain, anxiety, depression, addiction, and neurodegenerative diseases.